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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348 Get Quote

Introduction

Sec-butyl isopropyl ether (IUPAC name: 2-propan-2-yloxybutane) is an organic compound

belonging to the ether class.[1] Ethers are characterized by an oxygen atom connected to two

alkyl or aryl groups.[2] In this specific molecule, the oxygen atom is bonded to a sec-butyl

group and an isopropyl group.[1] With the molecular formula C7H16O, it has a molecular

weight of approximately 116.21 g/mol .[1][3] This ether is utilized in organic synthesis and can

serve as a solvent, valued for its favorable properties and relatively low toxicity.[1] This guide

provides an in-depth look at its chemical properties, synthesis, reactivity, and the experimental

protocols used to determine its characteristics.

Core Chemical and Physical Properties
The fundamental properties of sec-butyl isopropyl ether are summarized below. Data for

closely related isomers are included for comparison where specific data for sec-butyl
isopropyl ether is not readily available.
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Property Value Notes

IUPAC Name 2-propan-2-yloxybutane[1]

Synonyms
Isopropyl sec-butyl ether, 2-

Isopropoxybutane[4]

CAS Number 18641-81-1[1][3]

Molecular Formula C7H16O[1][3]

Molecular Weight 116.20 g/mol [3][4]

Boiling Point 100 °C[5]
Data for the related di-sec-

butyl ether is 121 °C

Melting Point Data not available

For comparison, di-sec-butyl

ether has a melting point of

-100 °C

Density Data not available

For comparison, di-sec-butyl

ether has a density of 0.759

g/cm³ at 25 °C

Canonical SMILES CCC(C)OC(C)C[1][4]

InChI Key
QHJLNXCHSKDYHR-

UHFFFAOYSA-N[1][3]

Synthesis and Reactivity
Synthesis Pathways
The synthesis of sec-butyl isopropyl ether can be achieved through several established

methods in organic chemistry.

Williamson Ether Synthesis: This is a widely used and versatile method for preparing both

symmetrical and unsymmetrical ethers.[2] The synthesis involves the reaction of an alkoxide

with a primary alkyl halide via an SN2 mechanism.[6][7] For sec-butyl isopropyl ether, this

could involve the reaction of sodium isopropoxide with 2-bromobutane, or sodium sec-

butoxide with 2-bromopropane. However, since SN2 reactions are most effective with less
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sterically hindered substrates, the latter combination is generally preferred to minimize the

competing elimination reaction.[7]

Reactants

ProductsSodium sec-butoxide

sec-Butyl Isopropyl Ether

SN2 Reaction

2-Bromopropane

Sodium Bromide

Click to download full resolution via product page

Caption: Williamson Ether Synthesis for sec-butyl isopropyl ether.

Alkoxymercuration-Demercuration: This is another method to prepare ethers.[7] It involves

the reaction of an alkene with an alcohol in the presence of a mercury salt, such as

mercury(II) acetate. The resulting organomercury intermediate is then reduced with sodium

borohydride. To synthesize sec-butyl isopropyl ether, one could use butene and

isopropanol or propene and sec-butanol.[8] This reaction follows Markovnikov's rule for the

addition of the alcohol to the alkene.[7]

Key Chemical Reactions
Ethers are generally stable and unreactive compounds.[9] However, they can undergo specific

reactions under certain conditions.

Ether Cleavage: The carbon-oxygen bond in ethers can be cleaved under harsh conditions,

typically with strong acids like hydrobromic acid (HBr) or hydroiodic acid (HI) at high

temperatures.[1][9] For an unsymmetrical ether like sec-butyl isopropyl ether, the reaction

with HBr will yield a mixture of sec-butyl bromide, isopropanol, isopropyl bromide, and sec-

butanol.[1][9][10] The cleavage mechanism can proceed via either an SN1 or SN2 pathway

depending on the structure of the alkyl groups.[11]
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Peroxide Formation: Like many ethers, sec-butyl isopropyl ether can react with

atmospheric oxygen over time, especially when exposed to light, to form unstable and

potentially explosive peroxides.[2][12] This is a critical safety consideration for the storage

and handling of ethers.

Experimental Protocols
Detailed methodologies are crucial for the accurate determination of chemical properties. The

following sections outline standard laboratory procedures for measuring boiling point and

solubility.

Protocol 1: Boiling Point Determination (Thiele Tube
Method)
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.[13]

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Add 0.5 mL of sec-butyl isopropyl ether to the small test tube.

Place the capillary tube into the test tube with the open end down.
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Attach the test tube to the thermometer using a small rubber band, ensuring the sample is

level with the thermometer bulb.[13]

Place the thermometer and sample assembly into the Thiele tube, which should be filled with

mineral oil to just above the side-arm.[13]

Gently heat the side-arm of the Thiele tube with a low flame or heating mantle.[13] This

design allows for even heat distribution via convection currents in the oil.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tube.[13]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[13]

Record the barometric pressure, as boiling point is pressure-dependent.

Protocol 2: Solubility Determination
This protocol provides a systematic approach to classifying a compound's solubility in various

solvents.[14][15]

Apparatus and Reagents:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents: Deionized water, diethyl ether, 5% aq. NaOH, 5% aq. NaHCO3, 5% aq. HCl

Procedure:

Water Solubility:
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Place approximately 25 mg (or 0.05 mL) of sec-butyl isopropyl ether into a small test

tube.

Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.

[14]

Observe if the compound dissolves completely. Ethers with more than five carbon atoms

are generally insoluble or sparingly soluble in water.[14]

Ether Solubility:

If the compound is water-soluble, proceed to test its solubility in diethyl ether using the

same proportions (25 mg of compound to 0.75 mL of ether).[14]

Acid/Base Solubility:

If the compound is insoluble in water, test its solubility in 5% NaOH, 5% NaHCO3, and 5%

HCl sequentially in separate test tubes.

Add 0.75 mL of the respective aqueous solution to 25 mg of the ether.

Shake vigorously and observe for dissolution. A change in solubility in acidic or basic

solutions indicates the presence of acidic or basic functional groups.[15] For a neutral

compound like an ether, no significant solubility in these aqueous solutions is expected.
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Caption: Logical workflow for determining the solubility class of an ether.

Safety Information
While a specific, comprehensive safety data sheet (SDS) for sec-butyl isopropyl ether is not

widely available, data from similar ethers like di-sec-butyl ether and diisopropyl ether can

provide guidance on safe handling.[4]

Flammability: Ethers are typically flammable liquids. Di-sec-butyl ether is classified as a

Flammable Liquid (Category 3) and has a flash point of 25.6 °C.[16][17] It is crucial to keep

sec-butyl isopropyl ether away from heat, sparks, open flames, and other ignition sources.

[12][17]
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Peroxide Formation: As mentioned, ethers can form explosive peroxides upon storage and

exposure to air and light.[12] Containers should be dated upon opening and tested for

peroxides before use, especially before distillation.

Health Hazards: Inhalation of ether vapors may cause drowsiness, dizziness, or respiratory

irritation.[18][19] Prolonged skin contact may lead to irritation.[18] All handling should be

performed in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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